Cas no 2228603-79-8 (4-(2-fluoro-6-methoxy-4-methylphenyl)butan-2-ol)

• Product Name: 4-(2-fluoro-6-methoxy-4-methylphenyl)butan-2-ol
• CAS No: 2228603-79-8
• MF: C₁₂H₁₇FO₂
• MW: 212.260587453842
• CID: 6571346
• PubChem ID: 165735797
• Update Time: 2025-10-11

4-(2-fluoro-6-methoxy-4-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-6-methoxy-4-methylphenyl)butan-2-ol
• EN300-1734069
• 2228603-79-8

• Inchi： 1S/C12H17FO2/c1-8-6-11(13)10(5-4-9(2)14)12(7-8)15-3/h6-7,9,14H,4-5H2,1-3H3
• InChI Key： JUOJRUMKBUGBIX-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1CCC(C)O)OC

Computed Properties

• Exact Mass: 212.12125794g/mol
• Monoisotopic Mass: 212.12125794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(2-fluoro-6-methoxy-4-methylphenyl)butan-2-ol

Introduction to 4-(2-Fluoro-6-methoxy-4-methylphenyl)butan-2-ol (CAS No. 2228603-79-8)

4-(2-Fluoro-6-methoxy-4-methylphenyl)butan-2-ol (CAS No. 2228603-79-8) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, including a fluorinated and methoxylated aromatic ring, which contribute to its diverse chemical and biological properties.

The chemical structure of 4-(2-fluoro-6-methoxy-4-methylphenyl)butan-2-ol consists of a butan-2-ol moiety attached to a substituted phenyl ring. The presence of the fluorine atom at the 2-position and the methoxy group at the 6-position, along with the methyl group at the 4-position, imparts specific electronic and steric effects that influence the compound's reactivity and biological activity. These structural elements make it an interesting candidate for various research and development activities.

In the context of pharmaceutical research, 4-(2-fluoro-6-methoxy-4-methylphenyl)butan-2-ol has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its promising properties, such as its ability to modulate specific biological pathways and its potential therapeutic effects. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant activity against certain types of cancer cells, making it a valuable candidate for further investigation in oncology.

Beyond its potential in oncology, 4-(2-fluoro-6-methoxy-4-methylphenyl)butan-2-ol has also been studied for its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that it can effectively reduce inflammation by inhibiting key enzymes involved in the inflammatory response. This property makes it a potential candidate for the development of new anti-inflammatory drugs, which could have wide-ranging applications in treating conditions such as arthritis and other inflammatory diseases.

The synthesis of 4-(2-fluoro-6-methoxy-4-methylphenyl)butan-2-ol involves a series of well-defined chemical reactions. One common approach involves the coupling of a substituted phenylboronic acid with a brominated butanone derivative, followed by reduction to form the alcohol functionality. This synthetic route is highly efficient and can be optimized to produce high yields of the desired compound. The ability to synthesize this compound on a large scale is crucial for its potential commercialization and application in various industries.

In addition to its pharmaceutical applications, 4-(2-fluoro-6-methoxy-4-methylphenyl)butan-2-ol has also found use in other areas of chemistry. For example, it can serve as an intermediate in the synthesis of more complex molecules, such as those used in agrochemicals or materials science. The versatility of this compound makes it an attractive target for researchers and chemists working on a wide range of projects.

The safety profile of 4-(2-fluoro-6-methoxy-4-methylphenyl)butan-2-ol is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity when administered at therapeutic doses, which is a crucial factor for its potential use in medicinal applications. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its safe use in various contexts.

In conclusion, 4-(2-fluoro-6-methoxy-4-methylphenyl)butan-2-ol (CAS No. 2228603-79-8) is a promising compound with diverse applications in pharmaceutical and chemical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development and commercialization. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, further highlighting its importance in the scientific community.